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Compound of Interest

Compound Name: 2-Ethylfenchol

Cat. No.: B3419156

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for 2-
Ethylfenchol in a laboratory setting. The information is compiled from various safety data
sheets and chemical suppliers to ensure a comprehensive understanding of the potential
hazards and the necessary precautions.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-Ethylfenchol is
fundamental to its safe handling. These properties are summarized in the table below.
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Property Value Reference
CAS Number 18368-91-7 [11[2]
Molecular Formula C12H220 [1][2]
Molecular Weight 182.30 g/mol [2]
Appearance Colorless to pale yellow liquid [3]

Odor Earthy, camphor-like [4]

Boiling Point 105 °C at 15 mmHg [2][3]

Flash Point 88 °C (190.4 °F) - closed cup [2][5]
Density 0.956 g/mL at 25 °C [2]

Specific Gravity 0.946 to 0.967 at 25 °C [3]

Refractive Index

1.470t0 1.491 at 20 °C

[3]

Solubility

Soluble in ethanol, propylene
glycol, and most fixed oils.

Insoluble in water.

[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Ethylfenchol is classified as a combustible liquid.

o GHS Classification: Flammable liquids (Category 4), H227 - Combustible liquid.[3][6]

» Signal Word: Warning.[3][6]

e Hazard Statement: H227 - Combustible liquid.[3][6]

While no other major hazards are listed, it is crucial to handle this chemical with care, as with

any laboratory reagent.[3][6]

Safe Handling and Storage
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Adherence to proper handling and storage procedures is paramount to ensure a safe
laboratory environment.

Handling

» Handle in a well-ventilated area to minimize inhalation of vapors.[7]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1][7]

e Avoid contact with skin and eyes.[1]
o Keep away from heat, sparks, open flames, and other sources of ignition.[3][6][7]
e Use non-sparking tools and take precautionary measures against static discharge.[1][8]

e Wash hands thoroughly after handling.[7]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][6][7]
» Keep away from incompatible materials such as strong oxidizing agents.[8]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a critical line of defense against chemical
exposure.

Personal Protective Equipment (PPE) for 2-Ethylfenchol
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Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for handling 2-Ethylfenchol.

First Aid Measures

In the event of accidental exposure, prompt and appropriate first aid is crucial.

Click to download full resolution via product page

Figure 2. First aid measures for different routes of exposure to 2-Ethylfenchol.

Firefighting and Accidental Release Measures
Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: As a combustible liquid, vapors may form explosive mixtures with air.[8]
Containers may explode when heated.[8]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1][8]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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(Accidental Release (Spill) Response Workﬂov?

1. Remove Ignition Sources

'

2. Ensure Adequate Ventilation

'

3. Wear Appropriate PPE

4. Contain the Spill

5. Absorb and Collect

6. Clean the Area

7. Dispose of Waste

Click to download full resolution via product page

Figure 3. Step-by-step workflow for responding to a 2-Ethylfenchol spill.

+ Personal Precautions: Evacuate personnel to a safe area.[1] Avoid breathing vapors, mist, or
gas.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let
the product enter drains.[1]

» Methods for Cleaning Up: Absorb with an inert material (e.g., dry sand, earth) and place in a
suitable, closed container for disposal.[1][8]

Toxicological Information and Experimental
Protocols

Specific toxicological studies for 2-Ethylfenchol, such as oral, dermal, and inhalation toxicity,
have not been determined.[3][6] However, as a fragrance ingredient, its safety is evaluated by
organizations like the Research Institute for Fragrance Materials (RIFM).[9] In the absence of
specific data for 2-Ethylfenchol, this section outlines the standard methodologies that would
be employed for its toxicological assessment, based on the Organization for Economic Co-
operation and Development (OECD) guidelines for the testing of chemicals.[6]

Acute Oral Toxicity - OECD Test Guideline 425

This test is designed to determine the median lethal dose (LD50) of a substance when
administered orally.

¢ Principle: A stepwise procedure is used where a single animal is dosed at a time. The
outcome of the previous animal (survival or death) determines the dose for the next animal.
The test uses a minimal number of animals to obtain a statistically significant result.

e Methodology:

o

Animal Model: Typically, female rats are used. Animals are fasted before dosing.[10]

[¢]

Dose Administration: The test substance is administered in a single dose by gavage.

[¢]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[11] Body weight is recorded at specified intervals.[11]

[¢]

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Acute Dermal Toxicity - OECD Test Guideline 402
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This method assesses the potential for a substance to cause adverse effects upon a single
dermal application.

e Principle: The test substance is applied to the skin of several groups of experimental
animals, with one dose level per group.

o Methodology:

o Animal Model: Adult rats, rabbits, or guinea pigs are typically used. The fur is clipped from
the dorsal area of the trunk 24 hours before the test.[12]

o Dose Application: The substance is applied uniformly over an area of at least 10% of the
body surface. The area is covered with a porous gauze dressing for 24 hours.[12]

o Observation: Animals are observed for mortality and signs of toxicity for 14 days.[12] Skin
irritation at the site of application is also evaluated.

o Data Analysis: The dermal LD50 is determined.

Acute Inhalation Toxicity - OECD Test Guideline 403

This guideline describes the procedures for evaluating the toxicity of a substance when
inhaled.

e Principle: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-
body or nose-only exposure chamber for a defined period.

e Methodology:
o Animal Model: Rats are the preferred species.

o Exposure: Animals are exposed for a standard duration (typically 4 hours). The
concentration of the test substance is monitored throughout the exposure period.

o Observation: Animals are observed for mortality and clinical signs of toxicity during and
after exposure for up to 14 days.

o Data Analysis: The median lethal concentration (LC50) is determined.
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Disposal Considerations

Dispose of 2-Ethylfenchol and its container in accordance with local, regional, and national
regulations.[3][6] It is recommended to use a licensed chemical waste disposal company.[1] Do
not dispose of it into the sewer system.[1]

Conclusion

While 2-Ethylfenchol is classified only as a combustible liquid, it is imperative that
researchers, scientists, and drug development professionals adhere to the safety and handling
guidelines outlined in this document. A thorough understanding of its properties, the consistent
use of personal protective equipment, and preparedness for emergencies are essential for
maintaining a safe laboratory environment. In the absence of specific toxicological data, a
cautious approach based on standardized testing protocols is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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